Cas no 64131-70-0 (2,2-Diethoxyacetophenone)
2,2-Diethoxyacetophenone structure
Product Name:2,2-Diethoxyacetophenone
CAS No:64131-70-0
MF:C12H16O3
MW:208.253643989563
CID:2653918
Update Time:2023-08-07
2,2-Diethoxyacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Diethoxyacetophenone
- 2,2-Diethoxy-1-phenylethanone
- Ethanone, 2,2-diethoxy-1-phenyl-
- Phenylglyoxal diethyl acetal
- 2,2-Diethoxy-1-phenylethan-1-one
- alpha,alpha-Diethoxyacetophenone
- Benzoylformaldehyde Diethyl Acetal
- GLYOXAL, PHENYL-, 2-(DIETHYL ACETAL)
- W4BCZ1MAK3
- 2,2-diethoxy acetophenone
- PIZHFBODNLEQBL-UHFFFAOYSA-N
- 2,2-diethoxy-1-phenyl-ethanone
- diethoxyacetophenone
-
- Inchi: 1S/C12H16O3/c1-3-14-12(15-4-2)11(13)10-8-6-5-7-9-10/h5-9,12H,3-4H2,1-2H3
- InChI Key: PIZHFBODNLEQBL-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C1C=CC=CC=1)=O)OCC
- BRN: 2100306
Computed Properties
- Exact Mass: 208.109944
- Monoisotopic Mass: 208.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 35.5
2,2-Diethoxyacetophenone Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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